Cas no 2229333-72-4 (3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol)

• Product Name: 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol
• CAS No: 2229333-72-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6376672
• PubChem ID: 165679922
• Update Time: 2025-10-31

3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol
• 2229333-72-4
• EN300-1763352

• Inchi： 1S/C9H9N3O2/c10-9-11-4-6(12-9)5-2-1-3-7(13)8(5)14/h1-4,13-14H,(H3,10,11,12)
• InChI Key： MGDBDZHGVWXHRE-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1=CN=C(N)N1)O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol

Professional Introduction to Compound with CAS No. 2229333-72-4 and Product Name: 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol

The compound with the CAS number 2229333-72-4 and the product name 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The combination of an imidazole ring and a benzene diol moiety creates a unique chemical entity that exhibits promising biological activities, making it a subject of extensive research and investigation.

At the core of understanding this compound lies its molecular structure. The presence of a 2-amino-1H-imidazol-5-yl substituent attached to a benzene ring with two hydroxyl groups (benzene-1,2-diol) introduces multiple reactive sites that can be exploited for further chemical modifications. This structural motif is particularly intriguing because it allows for the exploration of various pharmacophores that could enhance binding affinity to biological targets. The imidazole ring, known for its versatility in medicinal chemistry, contributes to the compound's ability to interact with enzymes and receptors in complex biological systems.

Recent studies have highlighted the importance of 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol in the development of novel therapeutic agents. Researchers have been exploring its potential as a scaffold for designing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The dual functionality provided by the benzene diol group enables the formation of hydrogen bonds and other non-covalent interactions, which are crucial for achieving high selectivity in drug design. Furthermore, the amino group on the imidazole ring offers opportunities for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

In the realm of drug discovery, computational modeling has played a pivotal role in understanding the interactions between 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol and biological targets. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors at an atomic level. These studies have revealed that the compound's structure is well-suited for inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases.

Moreover, experimental investigations have demonstrated that 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol exhibits notable bioactivity in vitro. In cell-based assays, the compound has shown ability to modulate signaling pathways associated with cancer cell proliferation and survival. Preliminary results suggest that it may interfere with critical molecular targets such as kinases and transcription factors, thereby inhibiting tumor growth. These findings align with recent advancements in targeted therapy, where small molecules like this one are designed to selectively disrupt aberrant signaling networks in diseased cells.

The synthesis of 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol presents unique challenges due to its complex structural features. However, modern synthetic methodologies have enabled chemists to access this compound with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis have been employed to construct the desired framework accurately. The ability to synthesize this molecule reliably is crucial for advancing its applications in medicinal chemistry and drug development.

Future directions in research on 3-(2-amino-1H-imidazol-5-yl)benzene-1,2-diol include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how this compound is metabolized and eliminated from the body will be essential for determining its therapeutic potential. Additionally, investigating its interactions with human tissues and organs will provide valuable insights into its mechanisms of action and potential side effects.

The integration of cutting-edge technologies such as artificial intelligence (AI) has further accelerated progress in studying this compound. AI-driven platforms can predict biological activity based on structural features, helping researchers prioritize candidates for experimental validation. This interdisciplinary approach combines computational power with traditional wet chemistry techniques to streamline drug discovery processes.

In conclusion,3-(2-amino-1H-imidazol-5-yb enze-benzenedi ol) (CAS No. 2229333 -72 -4) stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its unique structural composition opens up numerous possibilities for developing next-generation therapeutics targeting various diseases. As research continues to unfold new applications for this molecule, it is poised to play a significant role in shaping future medical treatments.